N-(4-oxo-2-phenyl-4H-chromen-6-yl)cyclohexanecarboxamide

• IUPAC Name: N-(4-oxo-2-phenylchromen-6-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C22H21NO3/c24-19-14-21(15-7-3-1-4-8-15)26-20-12-11-17(13-18(19)20)23-22(25)16-9-5-2-6-10-16/h1,3-4,7-8,11-14,16H,2,5-6,9-10H2,(H,23,25)
• InChI Key: ZHPWDEJALFGZQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CC=C4
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

The compound is a derivative of chromene, which is a heterocyclic compound with a benzene ring fused to a pyran ring. Chromenes and their derivatives are known to exhibit various biological activities, such as anti-oxidative, anti-inflammatory, antitumor, and anti-apoptotic activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, chromenes can generally be synthesized from appropriate chalcones. The synthesis of similar compounds often involves reactions with various reagents under specific conditions.

Scientific Research Applications

Antioxidant Activity and Health Benefits

• Application : Researchers have investigated its potential as an antioxidant, which could help combat oxidative stress-related diseases. .

Antiviral Properties

• Application : N-(4-oxo-2-phenyl-4H-chromen-6-yl)cyclohexanecarboxamide may be explored for its antiviral effects. .

Anti-Inflammatory Potential

• Application : This compound might possess anti-inflammatory properties. .

Cancer Research

• Application : Researchers could study N-(4-oxo-2-phenyl-4H-chromen-6-yl)cyclohexanecarboxamide’s impact on cancer cell growth, apoptosis, and metastasis. .

Cardiovascular Health

• .

Neuroprotective Effects

• Application : Researchers might explore whether N-(4-oxo-2-phenyl-4H-chromen-6-yl)cyclohexanecarboxamide protects neurons, reduces oxidative stress, or modulates neurotransmitter systems. .